Cas no 81827-76-1 (1a,1b-Dihomothromboxane B2)
1a,1b-Dihomothromboxane B2 structure
Product Name:1a,1b-Dihomothromboxane B2
CAS No:81827-76-1
MF:C22H38O6
MW:398.533527851105
CID:987152
PubChem ID:6439599
Update Time:2024-03-01
1a,1b-Dihomothromboxane B2 Chemical and Physical Properties
Names and Identifiers
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- 1a,1b-Dihomo-thromboxane B2
- (E)-9-[4,6-dihydroxy-2-[(E)-3-hydroxyoct-1-enyl]oxan-3-yl]non-7-enoic acid
- 1a,1b-Dihomothromboxane B2
- 7-Nonenoic acid, 9-(tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1-octenyl)-2H-pyran-3-yl)-
-
- Inchi: 1S/C22H38O6/c1-2-3-8-11-17(23)14-15-20-18(19(24)16-22(27)28-20)12-9-6-4-5-7-10-13-21(25)26/h6,9,14-15,17-20,22-24,27H,2-5,7-8,10-13,16H2,1H3,(H,25,26)/b9-6+,15-14+
- InChI Key: PXYWKDWTLGSULH-NUFNZXCZSA-N
- SMILES: O1C(CC(C(C/C=C/CCCCCC(=O)O)C1/C=C/C(CCCCC)O)O)O
Computed Properties
- Exact Mass: 398.26683893g/mol
- Monoisotopic Mass: 398.26683893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
- XLogP3: 3.5
1a,1b-Dihomothromboxane B2 Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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